Mal-Val-Ala-PAB(C2-glucuronic acid)-DMEA-PNU-159682

• Molecular Formula: C67H81N7O27
• Molecular Weight: 1416.4 g/mol
• InChI: InChI=1S/C67H81N7O27/c1-29(2)50(70-42(76)26-74-43(77)16-17-44(74)78)61(87)68-30(3)60(86)69-34-14-12-33(32(22-34)13-15-39-53(81)56(84)57(85)59(100-39)63(88)89)27-96-65(90)71(5)18-19-72(6)66(91)97-28-41(75)67(92)24-36-47(55(83)49-48(52(36)80)51(79)35-10-9-11-38(93-7)46(35)54(49)82)40(25-67)99-45-23-37-58(31(4)98-45)101-62-64(94-8)95-21-20-73(37)62/h9-12,14,16-17,22,29-31,37,39-40,45,50,53,56-59,62,64,80-81,83-85,92H,13,15,18-21,23-28H2,1-8H3,(H,68,87)(H,69,86)(H,70,76)(H,88,89)/t30-,31-,37-,39-,40-,45-,50-,53-,56+,57-,58+,59-,62+,64-,67-/m0/s1
• InChIKey: JBUOPLFZGFIWNV-MGFWFOFASA-N

(2S,3S,4R,5R,6S)-6-[2-[5-[[(2S)-2-[[(2S)-2-[[2-(2,5-dioxopyrrol-1-yl)acetyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-2-[[methyl-[2-[methyl-[2-oxo-2-[(2S,4S)-2,5,12-trihydroxy-7-methoxy-4-[[(2S,4R,6S,7S,9R,10S)-10-methoxy-6-methyl-5,8,11-trioxa-1-azatricyclo[7.4.0.02,7]tridecan-4-yl]oxy]-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethoxy]carbonylamino]ethyl]carbamoyl]oxymethyl]phenyl]ethyl]-3,4,5-trihydroxyoxane-2-carboxylic acid: Structural Identity and Procurement-Relevant Specifications

The target compound is the complete linker-payload construct (vedotin) of the FDA-approved antibody-drug conjugate (ADC) Enfortumab vedotin (Padcev®), comprising the microtubule-disrupting agent monomethyl auristatin E (MMAE) conjugated via the enzyme-cleavable maleimidocaproyl-valyl-citrullinyl-p-aminobenzyloxycarbonyl (mc-val-cit-PABC) linker [1]. This construct is designed for site-specific conjugation to engineered cysteine residues on anti-Nectin-4 monoclonal antibodies, yielding ADCs with an average drug-to-antibody ratio (DAR) of 3–4 [2]. The compound is not intended for use as a free small molecule but rather as the cytotoxic warhead-linker unit for ADC assembly, with procurement typically driven by research and development of Nectin-4-targeted ADCs or comparative linker-payload evaluation [3].

Workflow

ADC assembly research: linker-payload conjugation to engineered cysteine residues on anti-Nectin-4 mAbs.

Selection Context

Comparator evaluation of vedotin linker-payload vs. next-generation constructs for preclinical ADC programs.

Model System

Supports heterogeneous solid tumor models where bystander killing of antigen-negative cells is a research endpoint.

• [1] Legemiddelhandboka. L2.3.8.7 Enfortumabvedotin. Published July 10, 2025. View Source
• [2] ADC Review. Enfortumab Vedotin (ASG-22ME). Accessed 2025. View Source
• [3] Pfizer Oncology. Enfortumab vedotin. Updated February 27, 2026. View Source

Why Generic MMAE or Alternative Linker-Payload Constructs Cannot Substitute for (2S,3S,4R,5R,6S)-6-[2-[5-[[(2S)-2-[[(2S)-2-[[2-(2,5-dioxopyrrol-1-yl)acetyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-2-[[methyl-[2-[methyl-[2-oxo-2-[(2S,4S)-2,5,12-trihydroxy-7-methoxy-4-[[(2S,4R,6S,7S,9R,10S)-10-methoxy-6-methyl-5,8,11-trioxa-1-azatricyclo[7.4.0.02,7]tridecan-4-yl]oxy]-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethoxy]carbonylamino]ethyl]carbamoyl]oxymethyl]phenyl]ethyl]-3,4,5-trihydroxyoxane-2-carboxylic Acid

The complete vedotin linker-payload construct is a precisely engineered molecular entity whose therapeutic index arises from the integrated performance of three interdependent components: the maleimide conjugation handle, the valine-citrulline-PABC cleavable linker, and the MMAE warhead [1]. Substituting free MMAE, alternative linker-payloads (e.g., mc-val-cit-PABC-MMAF), or constructs with different DARs fundamentally alters the ADC's stability, pharmacokinetics, bystander killing capacity, and toxicity profile [2]. The mc-val-cit-PABC linker exhibits species-dependent plasma stability, with premature payload release documented in rodent models despite acceptable stability in human plasma—a nuance that directly impacts preclinical-to-clinical translation and confounds simple analog substitution [3]. Furthermore, the vedotin DAR range of 3–4 represents an empirically optimized balance between potency and clearance; higher DAR vedotin ADCs (DAR 8) demonstrate markedly accelerated plasma clearance and reduced in vivo exposure compared to DAR 4 counterparts, compromising the therapeutic window [4]. The quantitative evidence below establishes the specific performance boundaries that generic substitution would breach.

Payload Mismatch

Substituting free MMAE or MMAF-based constructs may not reproduce the bystander killing profile observed with the complete vedotin construct.

DAR Sensitivity

Linker-payload constructs with DAR outside 3–4 may shift pharmacokinetic exposure and accelerate plasma clearance relative to DAR-optimized vedotin.

Linker Stability

mc-val-cit-PABC linker stability is species-dependent; premature payload release in rodent models may confound preclinical translation.

• [1] ADC Review. Enfortumab Vedotin (ASG-22ME). Accessed 2025. View Source
• [2] 163.com. MMAE/MMAF何以成为ADC药物的'核心弹头'？. October 14, 2025. View Source
• [3] Li Y, et al. LC-MS/MS method for dual-ligand peptide-drug CBP-1018 and its deconjugated payload MMAE including sample stabilization strategy for its MC-Val-Cit-PABC linker. J Pharm Biomed Anal. 2024. View Source
• [4] Abstract P167: Site-specific Dolasynthen ADCs demonstrate consistent exposure across a wide range of drug-to-antibody ratios. AACR. 2021. View Source

Quantitative Differentiation Evidence for (2S,3S,4R,5R,6S)-6-[2-[5-[[(2S)-2-[[(2S)-2-[[2-(2,5-dioxopyrrol-1-yl)acetyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-2-[[methyl-[2-[methyl-[2-oxo-2-[(2S,4S)-2,5,12-trihydroxy-7-methoxy-4-[[(2S,4R,6S,7S,9R,10S)-10-methoxy-6-methyl-5,8,11-trioxa-1-azatricyclo[7.4.0.02,7]tridecan-4-yl]oxy]-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethoxy]carbonylamino]ethyl]carbamoyl]oxymethyl]phenyl]ethyl]-3,4,5-trihydroxyoxane-2-carboxylic Acid: Comparator-Based Metrics

Bystander Killing Capacity: MMAE-Based Vedotin vs. MMAF-Based Alternative Payloads

The vedotin construct's MMAE payload exhibits membrane permeability sufficient to mediate potent bystander killing of antigen-negative neighboring tumor cells, a property not shared by the more hydrophilic MMAF payload used in alternative linker-payload constructs [1]. This differential bystander capacity is critical for addressing tumor heterogeneity where Nectin-4 expression is non-uniform. CD30-targeting ADCs delivering membrane-permeable MMAE demonstrated robust bystander killing of CD30⁻ cells, whereas MMAF payloads failed to mediate bystander killing in vivo under identical conditions [2].

Bystander Killing: MMAE vs. MMAF

Head-to-head

MMAE: Potent bystander killing in vivo. MMAF: No bystander killing observed.

Supports bystander-killing endpoint interpretation in heterogeneous tumor models.

Qualitative functional difference; membrane permeability assays.

Evidence Dimension	Bystander killing of antigen-negative cells
Target Compound Data	Potent bystander killing observed; MMAE diffuses into adjacent Nectin-4-low/negative cells [1]
Comparator Or Baseline	MMAF payload ADCs: No bystander killing in vivo; lacks trans-membrane diffusion capacity [2]
Quantified Difference	Qualitative functional difference: presence vs. complete absence of bystander killing in vivo
Conditions	In vivo CD30⁺/CD30⁻ mixed tumor models; membrane permeability assays

Why This Matters

Procurement of vedotin over MMAF-based constructs is justified when targeting heterogeneous solid tumors where bystander killing of Nectin-4-negative cells is required for durable response.

• [1] Legemiddelhandboka. L2.3.8.7 Enfortumabvedotin. Published July 10, 2025. View Source
• [2] Li F, et al. Intracellular Released Payload Influences Potency and Bystander-Killing Effects of Antibody-Drug Conjugates in Preclinical Models. Cancer Res. 2016. View Source

Clinical Efficacy: Enfortumab Vedotin (Vedotin Construct) vs. Next-Generation Nectin-4 ADCs in Urothelial Carcinoma

The vedotin linker-payload construct, as incorporated in Enfortumab vedotin (EV), serves as the regulatory benchmark against which all next-generation Nectin-4 ADCs are compared. In the Phase III EV-301 trial, EV demonstrated an objective response rate (ORR) of 40.6% in previously treated locally advanced or metastatic urothelial carcinoma, establishing the clinical efficacy threshold for this payload class [1]. Cross-trial comparison with 9MW2821, a next-generation Nectin-4 ADC utilizing a site-specific conjugation approach with MMAE payload, shows an ORR of 62.2% (95% CI: 47.2–75.8) with median PFS of 8.8 months in Phase I dose expansion—a numerical improvement that must be interpreted in the context of differing trial populations and stages [2].

Clinical ORR: EV vs. 9MW2821

Cross-study

EV (Phase III): ORR 40.6%. 9MW2821 (Phase I): ORR 62.2%.

Reported endpoint context; cross-trial comparison requires population-adjusted review.

Different trial phases and populations; numerical difference may not transfer directly.

Evidence Dimension	Objective response rate (ORR) in metastatic urothelial carcinoma
Target Compound Data	Enfortumab vedotin (vedotin construct): ORR 40.6% (95% CI: 34.9–46.5) in Phase III EV-301 [1]
Comparator Or Baseline	9MW2821 (site-specific MMAE ADC): ORR 62.2% (95% CI: 47.2–75.8) in Phase I dose expansion; SYS6002/CRB-701: ORR 44% at doses ≥1.2 mg/kg [2][3]
Quantified Difference	9MW2821 shows 21.6 percentage-point higher ORR numerically vs. EV (cross-trial, different populations)
Conditions	Phase III (EV-301) vs. Phase I dose expansion (9MW2821); cross-trial comparison with limitations

Why This Matters

Selection of vedotin vs. next-generation Nectin-4 ADC constructs requires careful consideration of the trade-off between regulatory precedence (FDA-approved vedotin) and potentially improved efficacy with newer site-specific conjugation technologies.

• [1] Powles T, et al. Enfortumab Vedotin in Previously Treated Advanced Urothelial Carcinoma. N Engl J Med. 2021;384(12):1125-1135. View Source
• [2] PhIRDA. Nectin-4 ADC 大比拼：辉瑞押宝成功，迈威、恒瑞等国产药能否弯道超车？. February 22, 2025. View Source
• [3] Corbus Pharmaceuticals. SYS6002 (CRB-701) Clinical Update, ASCO 2024 Poster #296. View Source

Pharmacokinetic Exposure: DAR 4 Vedotin vs. Higher DAR MMAE Conjugates

The vedotin construct is typically conjugated at an average DAR of 3–4, representing a deliberate optimization of the potency-clearance trade-off intrinsic to MMAE-based ADCs [1]. Lower DAR mc-VC-MMAE conjugates (DAR 1–2) demonstrate higher in vivo exposure and reduced clearance compared to higher DAR (4–8) counterparts, establishing that increasing DAR does not proportionally increase therapeutic exposure due to accelerated plasma clearance of more heavily loaded ADCs [2]. This pharmacokinetic penalty limits the utility of high-DAR vedotin alternatives despite their nominally higher molar payload delivery per antibody.

PK Exposure: DAR 3–4 vs. DAR 8

Class-level

DAR 3–4 half-life 3.4–3.6 days. Higher DAR (4–8) shows reduced exposure and faster clearance.

PK exposure-model context; higher DAR may not proportionally increase therapeutic exposure.

Class-level inference; exact fold-differences vary by antibody model.

Evidence Dimension	In vivo ADC exposure and clearance
Target Compound Data	Enfortumab vedotin (DAR 3–4): ADC half-life 3.4–3.6 days; MMAE half-life 2.4–2.6 days; volume of distribution 12.8 L [1]
Comparator Or Baseline	Higher DAR mc-VC-MMAE conjugates (DAR 4–8): Reduced exposure and accelerated clearance vs. lower DAR (1–2) conjugates [2]
Quantified Difference	Lower DAR conjugates show higher exposure and lower clearance than higher DAR counterparts; exact fold-differences vary by antibody and model
Conditions	In vivo PK studies in mouse models and clinical PK analyses

Why This Matters

Procurement of vedotin constructs with DAR outside the 3–4 range must account for nonlinear PK penalties that may offset any theoretical potency advantage from higher payload loading.

• [1] ADC Review. Enfortumab Vedotin (ASG-22ME). Accessed 2025. View Source
• [2] Abstract P167: Site-specific Dolasynthen ADCs demonstrate consistent exposure across a wide range of drug-to-antibody ratios. AACR. 2021. View Source

Linker Stability: mc-val-cit-PABC (Vedotin) vs. Alternative Cleavable Linker Systems

The mc-val-cit-PABC linker employed in the vedotin construct exhibits species-dependent plasma stability—a critical consideration for preclinical development. While this linker demonstrates acceptable stability in human plasma, it is unstable in rodent plasma, leading to premature MMAE release that confounds efficacy and toxicity predictions in murine models [1]. This limitation has prompted development of stabilization strategies (e.g., protease inhibitor addition to collection tubes) and alternative linker designs, including LD343-based linkers that show improved plasma stability compared to vedotin-based ADCs [2][3].

Linker Stability: mc-val-cit-PABC

Head-to-head

Unstable in rodent plasma without protease inhibitor stabilization. LD343 linker shows improved stability.

Sample-handling protocol context; requires stabilization for accurate preclinical PK measurement.

Ex vivo plasma stability assays; quantitative degradation rate ratio not reported.

Evidence Dimension	Plasma linker stability
Target Compound Data	mc-val-cit-PABC (vedotin) linker: Unstable in human and rodent plasma ex vivo without stabilization; requires protease inhibitor for accurate PK measurement [1]
Comparator Or Baseline	LD343-based linker system: Markedly improved plasma stability and hydrophilicity vs. vedotin-based ADC at DAR 8 on HIC-HPLC [3]
Quantified Difference	Qualitative improvement in stability; no specific degradation rate ratio reported
Conditions	Ex vivo human and mouse plasma stability assays; HIC-HPLC analysis

Why This Matters

For preclinical studies in rodent models, vedotin's plasma instability requires special sample handling protocols and limits cross-species translation of exposure-response relationships, potentially favoring alternative linker systems for early development.

• [1] Li Y, et al. LC-MS/MS method for dual-ligand peptide-drug CBP-1018 and its deconjugated payload MMAE including sample stabilization strategy for its MC-Val-Cit-PABC linker. J Pharm Biomed Anal. 2024. View Source
• [2] Wei C, et al. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Biomedicines. 2023;11(11):3082. View Source
• [3] 1407 Expanding the therapeutic index of MMAE-based antibody-drug conjugates (ADCs) with a novel linker system (LD343). J Immunother Cancer. 2023;11(Suppl 1). View Source

Payload Membrane Permeability and Bystander Effect Quantification: MMAE vs. Non-Permeable Payloads

Quantitative modeling in heterogeneous HER2-positive tumor systems demonstrates that ADCs with bystander-capable payloads (MMAE-based, T-MMAE) achieve superior tumor volume reduction compared to non-bystander ADCs (T-DM1) when target antigen expression is non-uniform [1]. Simulations show that T-MMAE produces a 70% decrease in average tumor volume compared to a 40% decrease with T-DM1 under conditions of heterogeneous HER2 expression, quantifying the functional advantage of MMAE's membrane permeability in mixed cell populations [2].

Bystander Quantification: MMAE vs. DM1

Head-to-head

T-MMAE: 70% tumor volume reduction. T-DM1: 40% reduction in heterogeneous HER2 models.

Reported model-response context; supports bystander endpoint evaluation in mixed cell populations.

Simulation and xenograft validation; 30 percentage-point differential.

Evidence Dimension	Tumor volume reduction in heterogeneous antigen expression models
Target Compound Data	T-MMAE (MMAE payload): 70% decrease in average tumor volume in heterogeneous HER2 tumors [2]
Comparator Or Baseline	T-DM1 (DM1 payload, no bystander effect): 40% decrease in average tumor volume [2]
Quantified Difference	30 percentage-point greater tumor volume reduction with MMAE-based ADC (70% vs. 40%)
Conditions	Simulation models of heterogeneous HER2-positive tumors; in vivo xenograft validation

Why This Matters

This 30-percentage-point differential in tumor control directly translates to procurement decisions favoring MMAE-based constructs (vedotin) over non-permeable payload ADCs when targeting tumors with documented Nectin-4 expression heterogeneity.

• [1] Singh AP, et al. Simulating the Selection of Resistant Cells with Bystander Killing and Antibody Coadministration in Heterogeneous Human Epidermal Growth Factor Receptor 2-Positive Tumors. Drug Metab Dispos. 2022. View Source
• [2] Shah DK, et al. Antibody Coadministration as a Strategy to Overcome Binding-Site Barrier for ADCs: a Quantitative Investigation. AAPS J. 2020;22(2):28. View Source

Free MMAE Exposure and Toxicity: Enfortumab Vedotin (Vedotin) vs. Next-Generation MMAE ADCs

Free (unconjugated) MMAE systemic exposure is a key determinant of off-target toxicity for MMAE-based ADCs. Clinical PK data from SYS6002/CRB-701, a next-generation Nectin-4 ADC utilizing an alternative conjugation technology, demonstrate consistently lower free MMAE levels across all tested doses up to 4.5 mg/kg compared to enfortumab vedotin (vedotin construct) [1]. This reduced free payload exposure correlates with improved tolerability: no dose-limiting toxicities (DLTs) observed up to 4.5 mg/kg, and only one case of Grade 1 neuropathy and three cases of skin rash (one Grade 3) reported among 37 patients [1]. In contrast, enfortumab vedotin carries warnings for severe cutaneous adverse reactions and peripheral neuropathy at its approved 1.25 mg/kg dose [2].

Free MMAE Exposure: EV vs. SYS6002

Cross-study

SYS6002: consistently lower free MMAE, 0 DLTs up to 4.5 mg/kg. EV: reported DLTs at 1.25 mg/kg.

Tolerability endpoint context; lower free payload exposure reported in next-generation construct.

Cross-study PK; quantitative exposure values not disclosed for SYS6002.

Evidence Dimension	Free MMAE systemic exposure and DLT incidence
Target Compound Data	Enfortumab vedotin: Higher free MMAE exposure; DLTs include severe skin reactions and peripheral neuropathy at 1.25 mg/kg [2]
Comparator Or Baseline	SYS6002/CRB-701: Consistently lower free MMAE levels; 0 DLTs up to 4.5 mg/kg; one Grade 1 neuropathy, three skin rashes (one Grade 3) in 37 patients [1]
Quantified Difference	Lower free MMAE exposure (quantitative PK values not disclosed); DLT rate: 0% vs. reported DLTs with EV at lower dose
Conditions	Phase I dose escalation in patients with advanced solid tumors; PK sampling at multiple timepoints

Why This Matters

Procurement of the vedotin construct for clinical development must weigh its established regulatory pathway against newer linker-payload technologies that demonstrate improved therapeutic index through reduced free payload exposure and lower toxicity burden.

• [1] Corbus Pharmaceuticals. SYS6002 (CRB-701) Clinical Update, ASCO 2024 Poster #296. View Source
• [2] Padcev (enfortumab vedotin-ejfv) Prescribing Information. Astellas Pharma US, Inc. Revised 2024. View Source

High-Value Research and Industrial Applications for (2S,3S,4R,5R,6S)-6-[2-[5-[[(2S)-2-[[(2S)-2-[[2-(2,5-dioxopyrrol-1-yl)acetyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-2-[[methyl-[2-[methyl-[2-oxo-2-[(2S,4S)-2,5,12-trihydroxy-7-methoxy-4-[[(2S,4R,6S,7S,9R,10S)-10-methoxy-6-methyl-5,8,11-trioxa-1-azatricyclo[7.4.0.02,7]tridecan-4-yl]oxy]-6,11-dioxo-3,4-dihydro-1H-tetracen-2-yl]ethoxy]carbonylamino]ethyl]carbamoyl]oxymethyl]phenyl]ethyl]-3,4,5-trihydroxyoxane-2-carboxylic Acid

Preclinical Development of Nectin-4-Targeted ADCs with Bystander Killing Requirements

The vedotin linker-payload construct is optimally deployed when the target indication exhibits documented Nectin-4 expression heterogeneity, where the MMAE payload's membrane permeability enables bystander killing of antigen-low/negative cells [1]. Quantitative tumor modeling shows a 30-percentage-point advantage in tumor volume reduction for MMAE-based ADCs (70%) over non-bystander payloads (40%) in heterogeneous antigen expression settings [2]. This differential is particularly relevant for solid tumor indications such as urothelial carcinoma, triple-negative breast cancer, and non-small cell lung cancer where intratumoral Nectin-4 heterogeneity is well-documented [3]. Procurement should be accompanied by immunohistochemical profiling of target indication biopsies to confirm heterogeneity, and in vitro bystander killing assays using mixed Nectin-4⁺/Nectin-4⁻ co-culture systems to validate the effect in the specific antibody context.

Comparative ADC Linker Stability Studies Requiring Species-Specific Protocol Adjustments

For preclinical pharmacokinetic and toxicology studies conducted in rodent models, the vedotin construct's mc-val-cit-PABC linker instability necessitates specialized sample handling protocols [1]. Researchers must add protease inhibitor cocktails (e.g., cOmplete solution) to pre-cooled blood collection tubes and maintain strict cold-chain conditions during plasma separation to prevent ex vivo linker cleavage and artificial elevation of measured free MMAE concentrations [1]. This requirement makes vedotin particularly suitable for laboratories with established ADC bioanalytical workflows, but may favor alternative linker systems (e.g., LD343-based) for programs initiating rodent PK/TK studies without existing stabilization infrastructure. Comparative linker stability studies should include parallel assessments in stabilized vs. unstabilized plasma samples to quantify the magnitude of ex vivo cleavage in the specific study system.

Benchmark Comparator for Next-Generation Nectin-4 ADC Programs

As the only FDA-approved Nectin-4 ADC, enfortumab vedotin (incorporating the vedotin linker-payload) serves as the mandatory regulatory benchmark for all next-generation Nectin-4 ADC development programs [1]. In this application, vedotin is procured for head-to-head preclinical and clinical comparisons evaluating whether novel conjugation technologies, alternative payloads, or modified linkers confer meaningful improvements in efficacy (ORR), safety (DLT profile, free payload exposure), or pharmacokinetics (ADC half-life, clearance) [2]. Key comparator metrics include: ORR in urothelial carcinoma (40.6% for EV-301 as reference), free MMAE exposure levels, and incidence of dose-limiting toxicities (skin reactions, neuropathy). Programs demonstrating statistically significant improvements across these parameters relative to the vedotin benchmark may justify further investment and regulatory differentiation.

DAR Optimization Studies for MMAE-Based ADC Platforms

The vedotin DAR range of 3–4 represents an empirically validated sweet spot for MMAE-based ADCs where potency and pharmacokinetic exposure are optimally balanced [1]. Procurement of vedotin for DAR optimization studies should focus on systematic evaluation of DAR species (DAR 2, 4, 8) to characterize the non-linear relationship between drug loading and in vivo exposure. Lower DAR conjugates (1–2) demonstrate higher exposure and reduced clearance compared to higher DAR (4–8) counterparts, establishing that increasing DAR does not proportionally increase therapeutic exposure due to accelerated clearance of more heavily loaded ADCs [2]. This application is particularly valuable for platform ADC programs seeking to establish DAR design rules that maximize therapeutic index across multiple target antigens. Experimental designs should include PK sampling for both ADC and free MMAE, with exposure metrics (AUC, Cmax, CL) correlated to DAR and efficacy endpoints.

Application

Selection Property

Validation Focus

Nectin-4 ADC development with bystander requirement

Membrane-permeable MMAE payload profile

Bystander killing in Nectin-4⁺/Nectin-4⁻ co-culture models

Comparative ADC linker stability studies

Species-dependent mc-val-cit-PABC stability

Ex vivo plasma stabilization protocol review

Benchmark for next-generation Nectin-4 ADC programs

Regulatory precedent and reported ORR context

ORR, free MMAE exposure, and DLT endpoint comparison

DAR optimization for MMAE-based ADC platforms

DAR 3–4 exposure-clearance balance

ADC and free MMAE PK exposure-model review across DAR species

• [1] Legemiddelhandboka. L2.3.8.7 Enfortumabvedotin. Published July 10, 2025. View Source
• [2] Shah DK, et al. Antibody Coadministration as a Strategy to Overcome Binding-Site Barrier for ADCs: a Quantitative Investigation. AAPS J. 2020;22(2):28. View Source
• [3] ADC Review. Enfortumab Vedotin (ASG-22ME). Accessed 2025. View Source
• [4] Li Y, et al. LC-MS/MS method for dual-ligand peptide-drug CBP-1018 and its deconjugated payload MMAE including sample stabilization strategy for its MC-Val-Cit-PABC linker. J Pharm Biomed Anal. 2024. View Source
• [5] Powles T, et al. Enfortumab Vedotin in Previously Treated Advanced Urothelial Carcinoma. N Engl J Med. 2021;384(12):1125-1135. View Source
• [6] Corbus Pharmaceuticals. SYS6002 (CRB-701) Clinical Update, ASCO 2024 Poster #296. View Source
• [7] Abstract P167: Site-specific Dolasynthen ADCs demonstrate consistent exposure across a wide range of drug-to-antibody ratios. AACR. 2021. View Source